Cas no 1610377-19-9 (4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde)

• Product Name: 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde
• CAS No: 1610377-19-9
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• MDL: MFCD27974709
• CID: 4608983
• Update Time: 2025-10-05

4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-2-phenyl-4,5-dihydropyrazolo-[1,5-a]pyrazine-3-carbaldehyde
• 4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazine-3-carbaldehyde
• 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde

• MDL： MFCD27974709
• Inchi： 1S/C13H9N3O2/c17-8-10-11(9-4-2-1-3-5-9)15-16-7-6-14-13(18)12(10)16/h1-8H,(H,14,18)
• InChI Key： GTIOQFIDPGGZFO-UHFFFAOYSA-N
• SMILES： C12=C(C=O)C(C3=CC=CC=C3)=NN1C=CNC2=O

Additional information on 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde

Recent Advances in the Study of 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde (CAS: 1610377-19-9)

The compound 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde (CAS: 1610377-19-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthetic routes for 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde, with particular emphasis on green chemistry approaches. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis method that yields the compound with high purity and minimal environmental impact. This method utilizes catalytic amounts of eco-friendly reagents, making it scalable for industrial applications.

In terms of biological activity, preliminary screening has revealed promising results. The compound exhibits moderate to strong inhibitory effects against several kinase targets, including CDK2 and GSK-3β, which are implicated in various cancers and neurodegenerative diseases. Molecular docking studies suggest that the aldehyde moiety plays a crucial role in binding to the ATP pocket of these kinases, providing a structural basis for further optimization.

Additionally, recent in vitro studies have explored the compound's potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde significantly reduces the production of pro-inflammatory cytokines in macrophage cells, with an IC50 value comparable to some clinical-stage candidates. This suggests its potential application in treating chronic inflammatory conditions.

Structure-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications at the phenyl ring and the pyrazine moiety have shown varying effects on potency and selectivity. Notably, the introduction of electron-withdrawing groups at the para position of the phenyl ring has been found to enhance both kinase inhibition and metabolic stability.

From a drug development perspective, the compound presents both opportunities and challenges. While it shows promising biological activity, its physicochemical properties, particularly solubility, may require further optimization for improved bioavailability. Current research efforts are focused on developing prodrug strategies and formulation approaches to address these limitations.

In conclusion, 4-Oxo-2-phenyl-4,5-dihydropyrazolo-1,5-apyrazine-3-carbaldehyde represents an interesting scaffold in medicinal chemistry with multiple potential therapeutic applications. The recent advances in its synthesis and biological evaluation provide a solid foundation for future drug discovery efforts. Further studies are warranted to fully explore its mechanism of action and therapeutic potential in relevant disease models.